1-({(E)-1-[4-(DIETHYLAMINO)PHENYL]METHYLIDENE}AMINO)-4,6-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

• IUPAC Name: 1-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4,6-dimethyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H24N4O2/c1-5-22(6-2)16-9-7-15(8-10-16)12-21-23-14(4)11-13(3)17(18(20)24)19(23)25/h7-12H,5-6H2,1-4H3,(H2,20,24)/b21-12+
• InChI Key: IYSSQKZADQPCQW-CIAFOILYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NN2C(=CC(=C(C2=O)C(=O)N)C)C
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/N2C(=CC(=C(C2=O)C(=O)N)C)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

1-({(E)-1-[4-(DIETHYLAMINO)PHENYL]METHYLIDENE}AMINO)-4,6-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-{[4-(diethylamino)benzylidene]amino}-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide is 340.18992602 g/mol and the complexity rating of the compound is 609. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Polymeric Applications

Research has delved into the synthesis and characterization of polyamides and poly(amide-imide)s, highlighting the use of aromatic dicarboxylic acids and bis(carboxyphthalimide)s in creating polymers with notable thermal stability and solubility in aprotic polar solvents. These polymers demonstrate significant resistance to thermal degradation, showcasing their potential in high-temperature applications and as materials with special physical properties such as amorphous structures except for specific derivatives (Saxena, Rao, Prabhakaran, & Ninan, 2003).

Heterocyclic Chemistry

The compound has also been explored in the synthesis of novel heterocyclic compounds, such as pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, demonstrating its versatility in organic synthesis and potential for creating novel chemical entities with varied biological activities (Bakhite, Al‐Sehemi, & Yamada, 2005).

Potential Applications

Material Science

The research into new polyamides based on 2,5‐bis[(4‐carboxyanilino) carbonyl] pyridine and aromatic diamines showcases the development of novel polymers with enhanced solubility and thermal properties, pointing towards their use in advanced material science applications. These materials' inherent viscosities and thermal stability make them suitable candidates for specialized applications (Faghihi & Mozaffari, 2008).

Chemical Synthesis

The compound's role in facilitating the synthesis of 1,8-naphthyridine and isoxazole derivatives via a three-component, one-pot synthesis method underscores its utility in organic synthesis, offering a pathway to efficiently produce complex heterocycles with potential pharmacological properties (Guleli, Erdem, Ocal, Erden, & Sari, 2019).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. Compounds with similar structures can have various biological activities, but the exact mechanism would depend on the specific biological target.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available resources. It’s always important to handle chemical compounds with appropriate safety measures.